BENGHE Foundational & Exploratory

Check Availability & Pricing

Pluracidomycin B: A Technical Overview of a
Carbapenem Antibiotic

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pluracidomycin B

Cat. No.: B15564911

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pluracidomycin B is a member of the carbapenem class of antibiotics, produced by the
bacterium Streptomyces pluracidomyceticus. As with other carbapenems, it exhibits potential
as a broad-spectrum antibacterial agent. This technical guide provides a comprehensive
overview of the available scientific information regarding Pluracidomycin B, including its
molecular characteristics, and available data on its production.

Molecular Formula and Structure

The molecular formula for Pluracidomycin B is CoH11NO10S2[1][2]. Its chemical structure is
characterized by a carbapenem core fused to a [3-lactam ring. The systematic IUPAC name is
(5R)-7-0x0-3-sulfo-6-[(1S)-1-sulfooxyethyl]-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid[1].
The compound has a molecular weight of 357.31 g/mol [2].

Chemical Structure of Pluracidomycin B:

Caption: 2D chemical structure of Pluracidomycin B.

Physicochemical Properties

A summary of the key physicochemical properties of Pluracidomycin B is presented in the
table below.
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Property Value Source
CAS Number 82138-64-5 [11[2]
Molecular Formula CoH11NO10S2 [1][2]
Molecular Weight 357.31 g/mol [2]

(5R)-7-0x0-3-sulfo-6-[(1S)-1-
sulfooxyethyl]-1-

IUPAC Name yethyl
azabicyclo[3.2.0]hept-2-ene-2-

carboxylic acid

[1]

Production
Fermentation Protocol

Pluracidomycin B is produced through the fermentation of Streptomyces pluracidomyceticus.

While a specific, detailed protocol for Pluracidomycin B production is not readily available in
the public domain, a general methodology for the fermentation of Streptomyces species to

produce antibiotics can be outlined.

Workflow for Streptomyces Fermentation:

Upstream Processing Fermentation Downstream Processing
Enoculum Preparatior)—b(Seed Fermentation Production Fermentation Broth FiItration)—b(PurificationHLyophilization Final Product)

Click to download full resolution via product page

Caption: Generalized workflow for antibiotic production from Streptomyces.

1. Inoculum Preparation:

e A pure culture of Streptomyces pluracidomyceticus is grown on a suitable agar medium to

obtain a dense sporulation.
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e Spores are harvested and suspended in sterile water or a suitable buffer to create a spore
suspension.

2. Seed Fermentation:

e Avegetative inoculum is prepared by transferring the spore suspension to a liquid seed
medium.

e The seed culture is incubated under optimal conditions of temperature, pH, and agitation to
achieve significant biomass production.

3. Production Fermentation:

e The seed culture is then used to inoculate a larger production fermenter containing a
specifically formulated production medium.

o The fermentation is carried out for a specified duration, during which Pluracidomycin B is
synthesized as a secondary metabolite. Environmental parameters such as dissolved
oxygen, pH, and temperature are closely monitored and controlled.

Purification Protocol

Following fermentation, Pluracidomycin B must be isolated and purified from the fermentation
broth. A general approach for the purification of antibiotics from fermentation broths is outlined
below.

1. Broth Filtration:

o The fermentation broth is first treated to remove the microbial biomass. This is typically
achieved through centrifugation or microfiltration.

2. Chromatographic Purification:

e The clarified broth is then subjected to a series of chromatographic steps to isolate the target
antibiotic. This may involve:

o lon-exchange chromatography: To separate compounds based on their charge.
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o Reversed-phase chromatography: To separate compounds based on their hydrophobicity.
3. Lyophilization:

o The purified Pluracidomycin B solution is then lyophilized (freeze-dried) to obtain a stable,
powdered form of the antibiotic.

Biological Activity

Detailed studies on the specific antibacterial spectrum and minimum inhibitory concentrations
(MICs) for Pluracidomycin B are not widely available in peer-reviewed literature. However, as
a carbapenem antibiotic, it is expected to exhibit broad-spectrum activity against a range of
Gram-positive and Gram-negative bacteria. The mechanism of action for carbapenems
typically involves the inhibition of bacterial cell wall synthesis by binding to and inactivating
penicillin-binding proteins (PBPS).

Conclusion

Pluracidomycin B is a carbapenem antibiotic with a defined chemical structure. While its
production through the fermentation of Streptomyces pluracidomyceticus is established,
detailed public information regarding its specific biological activity and experimental protocols is
limited. Further research is needed to fully characterize its antibacterial profile and potential
therapeutic applications. This guide provides a foundational understanding based on the
currently available data for researchers and professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pluracidomycin B: A Technical Overview of a
Carbapenem Antibiotic]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564911#pluracidomycin-b-molecular-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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